Cas no 1909313-71-8 (6-Chloro-2-ethylpyrimidine-4-carbonitrile)

6-Chloro-2-ethylpyrimidine-4-carbonitrile structure
1909313-71-8 structure
Product Name:6-Chloro-2-ethylpyrimidine-4-carbonitrile
CAS No:1909313-71-8
MF:C7H6ClN3
MW:167.595639705658
MDL:MFCD29047219
CID:4628773
PubChem ID:121552603
Update Time:2023-08-10

6-Chloro-2-ethylpyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-2-ethylpyrimidine-4-carbonitrile
    • MDL: MFCD29047219
    • Inchi: 1S/C7H6ClN3/c1-2-7-10-5(4-9)3-6(8)11-7/h3H,2H2,1H3
    • InChI Key: OBLKUXONSOLLSX-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C#N)N=C(CC)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • XLogP3: 2
  • Topological Polar Surface Area: 49.6

6-Chloro-2-ethylpyrimidine-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-244751-0.05g
6-chloro-2-ethylpyrimidine-4-carbonitrile
1909313-71-8 95%
0.05g
$174.0 2024-06-19
Enamine
EN300-244751-0.1g
6-chloro-2-ethylpyrimidine-4-carbonitrile
1909313-71-8 95%
0.1g
$257.0 2024-06-19
Enamine
EN300-244751-0.25g
6-chloro-2-ethylpyrimidine-4-carbonitrile
1909313-71-8 95%
0.25g
$367.0 2024-06-19
Enamine
EN300-244751-0.5g
6-chloro-2-ethylpyrimidine-4-carbonitrile
1909313-71-8 95%
0.5g
$579.0 2024-06-19
Enamine
EN300-244751-1.0g
6-chloro-2-ethylpyrimidine-4-carbonitrile
1909313-71-8 95%
1.0g
$743.0 2024-06-19
Enamine
EN300-244751-2.5g
6-chloro-2-ethylpyrimidine-4-carbonitrile
1909313-71-8 95%
2.5g
$1454.0 2024-06-19
Enamine
EN300-244751-5.0g
6-chloro-2-ethylpyrimidine-4-carbonitrile
1909313-71-8 95%
5.0g
$2152.0 2024-06-19
Enamine
EN300-244751-10.0g
6-chloro-2-ethylpyrimidine-4-carbonitrile
1909313-71-8 95%
10.0g
$3191.0 2024-06-19
Enamine
EN300-244751-1g
6-chloro-2-ethylpyrimidine-4-carbonitrile
1909313-71-8 95%
1g
$743.0 2023-09-15
Enamine
EN300-244751-5g
6-chloro-2-ethylpyrimidine-4-carbonitrile
1909313-71-8 95%
5g
$2152.0 2023-09-15
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent